Cas no 1361903-94-7 (6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1361903-94-7
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932590
• Update Time: 2025-05-21

6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)5-4(8(17)18)1-3(2-15)16-6(5)9(12,13)14/h1,7H,2,15H2,(H,17,18)
• InChI Key： NSBXKXMRXULGTM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(CN)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid

6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1361903-94-7) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and biological activities. The structure of this molecule is characterized by the presence of a pyridine ring substituted with three distinct groups: an aminomethyl group at position 6, a difluoromethyl group at position 3, and a trifluoromethyl group at position 2. These substituents contribute to the unique chemical and biological properties of the compound.

Recent studies have highlighted the importance of pyridine carboxylic acids in drug discovery due to their ability to interact with various biological targets, such as enzymes and receptors. The aminomethyl group in this compound is particularly interesting as it can act as a hydrogen bond donor, enhancing the molecule's ability to bind to protein targets. This feature makes it a promising candidate for designing drugs targeting diseases such as cancer, inflammation, and infectious diseases.

The difluoromethyl and trifluoromethyl groups attached to the pyridine ring are known to increase the stability and lipophilicity of the molecule. These groups also play a crucial role in modulating the electronic properties of the molecule, which is essential for its interaction with biological systems. Recent research has shown that such fluorinated compounds exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

In terms of synthesis, 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and selectivity.

One of the most exciting applications of this compound is in the field of drug design. Its unique structure allows for fine-tuning of pharmacokinetic properties, making it an ideal candidate for developing drugs with improved efficacy and reduced side effects. For instance, studies have shown that this compound can inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

Moreover, 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid has shown promise in agricultural applications. Its ability to inhibit plant pathogens makes it a potential candidate for developing new pesticides or herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure its effectiveness in agricultural settings.

In conclusion, 6-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1361903-94-7) is a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for developing innovative solutions to address pressing health and agricultural challenges.